Copper dipalmitate

• CAS No.: 22992-96-7
• Molecular Formula: C32H62CuO4
• Molecular Weight: 574.4 g/mol
• IUPAC Name: copper;hexadecanoate
• InChI: InChI=1S/2C16H32O2.Cu/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h2*2-15H2,1H3,(H,17,18);/q;;+2/p-2
• InChI Key: GYPBUYJSHBFNEJ-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCC(=O)[O-].[Cu+2]

Description

Copper dipalmitate is a useful research compound. Its molecular formula is C32H62CuO4 and its molecular weight is 574.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a reaction flask was charged 20.77 g (0.08 mole) of palmitic acid, 60 g methanol and 0.50 g of tetraethylammonium chloride hydrate. Copper foil was used as the anode and a graphite rod as the cathode. A blue solid precipitated during the reaction which had to be removed from the anode surface. After passing 9,690 coulombs of electricity, 3.77 g (0.05 g mole) of copper was consumed. The solid was then filtered and dried to give a blue solid material of copper palmitate containing 15.1% copper.